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METI (Mitochondrial Electron Transport Inhibitor) acaricides disrupt energy production in mites. They are

primarily categorized by the specific complex they inhibit within the mitochondrial membrane.
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[1]

Complex Il (Qo site) [1]

Considered a pro-miticide that requires
metabolic activation [1].
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The relationship between these acaricides and their mechanisms is summarized in the diagram below:
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Resistance Profiles and Cross-Resistance

A significant challenge with METI acaricides is pest resistance. Spider mites, known for high genetic
variability and detoxification enzymes, develop resistance rapidly [2]. Resistance to tebufenpyrad and other

Complex I inhibitors is documented across mite species.

¢ Observed Control Failures and Resistance Ratios: A study on European red mite populations from
French apple orchards found resistance to tebufenpyrad and fenazaquin, with some field
populations showing resistance ratios (RR) greater than 200-fold compared to susceptible
laboratory strains [3].

e Molecular Basis for Cross-Resistance: An H110R mutation in the PSST subunit of Complex |
identified in resistant Tetranychus urticae leads to cross-resistance to multiple METI acaricides,
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including tebufenpyrad and pyridaben [4]. This means using one Complex | inhibitor can select for
resistance to others.

Efficacy and Sublethal Effects on Non-Target
Organisms

Toxicity to Non-Target Animals

Tebufenpyrad poses risks to non-target organisms, as shown in the table below:

Organism / .

Observed Effect Experimental Context
System
Porcine Induced cell cycle arrest, disrupted In vitro study to assess

Trophectoderm &  calcium homeostasis, increased ROS, and  reproductive toxicity potential. Cell
Uterine Cells impaired cell migration [5]. viability and biochemical changes
were measured.

Freshwater NOEC (No Observed Effect Indoor microcosm study with a

Aquatic Concentration) for shrimp (Neocaridina single tebufenpyrad application.

Microcosms palmata) was 0.67 pyg/L (based on wet Populations of shrimp, snails,
weight). Suppressed macrophytes and plants, and plankton were
phytoplankton, altered bacterial monitored; water chemistry and
communities, and led to water quality bacterial flora were analyzed.

deterioration [6].

Comparative Biological Half-Life

Persistence in crops is a key consideration. A study on angelica leaves found the biological half-life of
tebufenpyrad ranged from 3.0 to 4.2 days across different field sites [7]. This is comparable to the fungicide

penthiopyrad under the same conditions, indicating moderate field persistence.
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Strategic Implications for Research and Development

¢ Resistance Management: Tebufenpyrad should not be used sequentially with other Complex |
inhibitors. Rotate with acaricides having different modes of action, such as Complex Il inhibitors or
those with entirely different targets [8] [1].

¢ Environmental and Non-Target Profile: Its high toxicity to aquatic invertebrates warrants careful
environmental risk assessment. Mitigation strategies are needed to prevent runoff and drift into water
bodies [6].

¢ Exploring Alternatives: Research into botanical pesticides and entomopathogenic fungi (like
Metarhizium anisopliae) is active, offering potentially more sustainable and selective control options

[2] [9].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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